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Compound of Interest

Compound Name: 2-Deoxy-D-galactose

Cat. No.: B1664072

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Deoxy-D-galactose is a synthetic monosaccharide and an analog of D-galactose, where the
hydroxyl group at the C-2 position is replaced by a hydrogen atom. This structural modification
confers unique physicochemical and biological properties, making it a valuable tool in various
research and development fields, particularly in glycobiology and oncology. This technical
guide provides an in-depth overview of the core physicochemical properties of 2-Deoxy-D-
galactose, detailed experimental methodologies, and a summary of its key biological activities.

Physicochemical Properties

The fundamental physicochemical characteristics of 2-Deoxy-D-galactose are summarized in
the tables below, providing a consolidated reference for laboratory use.

Table 1: General and Physical Properties
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Reference(s)

Property Value
White to off-white crystalline
Appearance .
solid/powder
Melting Point 107-110 °C
Boiling Point Data not available
Purity >98%

Table 2: Chemical and Molecular Properties

Reference(s)

Property Value

Molecular Formula CeH120s

Molecular Weight 164.16 g/mol

Canonical SMILES C(C1C(C(C(01)0)0)0)O
PMMURAAUARKVCB-

InChl Key
DUVQVXGLSA-N

CAS Number 1949-89-9

Table 3: Optical and Solubility Properties

Property Value

Reference(s)

Optical Rotation

[0]20/D +59.7° (c=2 in H20)

Soluble in water, DMSO, and

Solubility Methanol
ethano

Water: 175 mg/mL (with

sonication)

Methanol: 125 mg/mL (with

sonication)

Experimental Protocols
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Synthesis of 2-Deoxy-D-galactose

A common synthetic route to 2-Deoxy-D-galactose involves the modification of D-galactose.
While a detailed, step-by-step protocol for the parent compound is not readily available in the
provided search results, a general approach can be inferred from the synthesis of its
derivatives. One such method involves the selective deoxygenation at the C-2 position of a
protected galactose derivative, followed by deprotection steps.

Conceptual Workflow for Synthesis:
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Conceptual Synthesis Workflow

(Protection of Hydroxyl Groups)
;
(Selective Activation of C-2 HydroxyD
;
(Deoxygenation at C-ZJ

(Z-Deoxy-D-galactose)
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Inhibition of Fucosylation

Inhibition by 2-Deoxy-D-galactose

(Z-Deoxy—D-galactose)

etabolism

Normal Fucosylation Pathway
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Inhibition of Glycolysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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